Cas no 2092813-96-0 (1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole)

1-(Chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole is a specialized heterocyclic compound featuring a pyrazole core substituted with chloromethyl, isopropyl, and thiophene functional groups. Its molecular structure offers versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate for further derivatization. The chloromethyl group enhances reactivity for nucleophilic substitution, while the thiophene moiety contributes to electronic diversity, potentially improving binding affinity in bioactive molecules. The isopropyl substituent may influence steric and lipophilic properties, aiding in fine-tuning solubility and stability. This compound is suitable for research and development in medicinal chemistry, offering a balance of reactivity and structural modularity for targeted synthesis.
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole structure
2092813-96-0 structure
Product name:1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
CAS No:2092813-96-0
MF:C11H13ClN2S
MW:240.752320051193
CID:5721709
PubChem ID:121211977

1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • F2198-2542
    • 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
    • 2092813-96-0
    • 1-(chloromethyl)-5-propan-2-yl-3-thiophen-3-ylpyrazole
    • AKOS026722131
    • 1H-Pyrazole, 1-(chloromethyl)-5-(1-methylethyl)-3-(3-thienyl)-
    • Inchi: 1S/C11H13ClN2S/c1-8(2)11-5-10(13-14(11)7-12)9-3-4-15-6-9/h3-6,8H,7H2,1-2H3
    • InChI Key: JDDNLDBLWOBYJT-UHFFFAOYSA-N
    • SMILES: ClCN1C(=CC(C2=CSC=C2)=N1)C(C)C

Computed Properties

  • Exact Mass: 240.0487973g/mol
  • Monoisotopic Mass: 240.0487973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.1Ų
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 321.4±42.0 °C(Predicted)
  • pka: 1.45±0.10(Predicted)

1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2198-2542-10g
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
2092813-96-0 95%+
10g
$1407.0 2023-09-06
TRC
C135101-500mg
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1h-pyrazole
2092813-96-0
500mg
$ 320.00 2022-06-06
Life Chemicals
F2198-2542-0.5g
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
2092813-96-0 95%+
0.5g
$318.0 2023-09-06
TRC
C135101-100mg
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1h-pyrazole
2092813-96-0
100mg
$ 95.00 2022-06-06
TRC
C135101-1g
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1h-pyrazole
2092813-96-0
1g
$ 475.00 2022-06-06
Life Chemicals
F2198-2542-5g
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
2092813-96-0 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F2198-2542-0.25g
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
2092813-96-0 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F2198-2542-2.5g
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
2092813-96-0 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F2198-2542-1g
1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole
2092813-96-0 95%+
1g
$335.0 2023-09-06

Additional information on 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole

Introduction to 1-(Chloromethyl)-5-Isopropyl-3-(Thiophen-3-yl)-1H-Pyrazole (CAS No. 2092813-96-0)

1-(Chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS No. 2092813-96-0) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole consists of a pyrazole ring substituted with a chloromethyl group, an isopropyl group, and a thiophene ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloromethyl group can undergo various chemical reactions, such as nucleophilic substitution, which can be leveraged in the synthesis of more complex derivatives. The isopropyl group provides steric hindrance and hydrophobicity, which can influence the compound's solubility and bioavailability. The thiophene ring, a five-membered heterocyclic aromatic ring containing sulfur, contributes to the compound's electronic properties and can enhance its biological activity.

Recent studies have explored the potential therapeutic applications of 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole has also been investigated for its antiproliferative activity against cancer cells. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight the potential of 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole as a lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further optimize the therapeutic potential of 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole, researchers are exploring various structural modifications. For example, substituting the chloromethyl group with other functional groups or introducing additional substituents on the pyrazole ring can enhance the compound's potency and selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding interactions between modified derivatives and target proteins.

In conclusion, 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS No. 2092813-96-0) is a promising heterocyclic compound with diverse biological activities. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its potential therapeutic applications in various diseases.

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